4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(2-methoxy-5-methylphenyl)triazol-4-amine
• InChI: InChI=1S/C21H21N5OS/c1-12-5-7-15(14(3)9-12)16-11-28-21(23-16)19-20(22)26(25-24-19)17-10-13(2)6-8-18(17)27-4/h5-11H,22H2,1-4H3
• InChI Key: RCFZRRJURLSNRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)C3=C(N(N=N3)C4=C(C=CC(=C4)C)OC)N)C
• Molecular Formula: C21H21N5OS
• Molecular Weight: 391.5 g/mol

Description

4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-(2-methoxy-5-methylphenyl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C21H21N5OS and its molecular weight is 391.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Research has demonstrated that derivatives of 1,2,4-triazole and thiazole possess significant antimicrobial and antifungal properties. These compounds have been synthesized and tested against various microorganisms, showing good to moderate activities. This suggests potential applications in developing new antimicrobial agents (Bektaş et al., 2007; Jafar et al., 2017).

Structural Characterization and Materials Science

Compounds with structural motifs similar to the query compound have been synthesized and characterized, providing valuable insights into their molecular structures through techniques like single crystal diffraction. These studies not only reveal the compounds' molecular conformations but also their potential applications in materials science, including as fluorophores and in security inks due to their unique photophysical properties (Kariuki et al., 2021; Lu & Xia, 2016).

Antiproliferative Properties for Cancer Research

Studies on derivatives featuring triazole and thiazole cores have shown promising antiproliferative effects against various cancer cell lines. This suggests potential therapeutic applications in cancer treatment, highlighting the importance of such compounds in medicinal chemistry and drug development (Yakantham et al., 2019; Gür et al., 2020).

Mechanism of Action

Target of action

Thiazoles and triazoles are known to interact with a variety of biological targets. For instance, thiazoles are found in many potent biologically active compounds, such as antimicrobial, antiretroviral, and antineoplastic drugs . Similarly, imidazole, a close relative of triazole, is found in many biologically active compounds with diverse activities .

Mode of action

The mode of action of thiazoles and triazoles can vary depending on the specific compound and its targets. Generally, these compounds can interact with their targets to modulate their activity, leading to various downstream effects .

Biochemical pathways

Thiazoles and triazoles can affect a variety of biochemical pathways depending on their specific targets. For example, some thiazoles have been found to have antioxidant, anti-inflammatory, and antitumor activities, suggesting they may interact with pathways related to oxidative stress, inflammation, and cell proliferation .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of thiazoles and triazoles can vary widely depending on the specific compound. Factors that can influence these properties include the compound’s chemical structure, its lipophilicity, and its interactions with various enzymes and transporters in the body .

Result of action

The molecular and cellular effects of thiazoles and triazoles can be diverse, reflecting their wide range of targets and modes of action. These effects can include changes in cell signaling, gene expression, and cellular metabolism .

Action environment

Environmental factors can influence the action, efficacy, and stability of thiazoles and triazoles. These factors can include the pH and composition of the biological milieu, the presence of other drugs or substances, and the specific characteristics of the target cells or tissues .